Cas no 1336287-70-7 ((2S)-1-(5-bromo-2-chlorophenyl)propan-2-amine)

• Product Name: (2S)-1-(5-bromo-2-chlorophenyl)propan-2-amine
• CAS No: 1336287-70-7
• MF: C₉H₁₁BrClN
• MW: 248.547340631485
• CID: 6368602
• PubChem ID: 130905170
• Update Time: 2025-05-26

(2S)-1-(5-bromo-2-chlorophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(5-bromo-2-chlorophenyl)propan-2-amine
• 1336287-70-7
• EN300-1894446

• Inchi： 1S/C9H11BrClN/c1-6(12)4-7-5-8(10)2-3-9(7)11/h2-3,5-6H,4,12H2,1H3/t6-/m0/s1
• InChI Key： ZMSWJZUDEUDYDQ-LURJTMIESA-N
• SMILES： BrC1=CC=C(C(=C1)C[C@H](C)N)Cl

Computed Properties

• Exact Mass: 246.97634g/mol
• Monoisotopic Mass: 246.97634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-1-(5-bromo-2-chlorophenyl)propan-2-amine

Introduction to (2S)-1-(5-bromo-2-chlorophenyl)propan-2-amine (CAS No. 1336287-70-7)

(2S)-1-(5-bromo-2-chlorophenyl)propan-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 1336287-70-7, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features, particularly the presence of a chiral center and halogen substituents, make it a valuable candidate for further investigation in drug discovery and medicinal chemistry.

The molecular structure of (2S)-1-(5-bromo-2-chlorophenyl)propan-2-amine consists of a propylamine moiety attached to a phenyl ring that is substituted with bromine and chlorine atoms. This arrangement contributes to its potential interactions with biological targets, making it a compound of interest for researchers exploring novel therapeutic agents. The chiral center at the second carbon atom of the propyl chain (2S) adds an additional layer of complexity, as stereochemistry plays a crucial role in the biological activity and efficacy of many pharmaceutical compounds.

In recent years, there has been growing interest in developing small-molecule inhibitors that target specific enzymes and receptors involved in various diseases. The structural features of (2S)-1-(5-bromo-2-chlorophenyl)propan-2-amine suggest that it may interact with proteins in ways that could modulate biological pathways relevant to conditions such as cancer, inflammation, and neurodegenerative disorders. Preliminary studies have indicated that this compound may possess inhibitory properties against certain enzymes, which could make it a valuable lead compound for further development.

One of the most compelling aspects of (2S)-1-(5-bromo-2-chlorophenyl)propan-2-amine is its potential as a building block for more complex drug candidates. Medicinal chemists often use such intermediates to explore structure-activity relationships (SAR), which helps in optimizing the pharmacological properties of new drugs. The presence of both bromine and chlorine atoms on the phenyl ring provides multiple sites for chemical modification, allowing researchers to fine-tune the compound's interactions with biological targets.

The synthesis of (2S)-1-(5-bromo-2-chlorophenyl)propan-2-amine requires careful consideration of stereochemical control to ensure the correct configuration at the chiral center. Advanced synthetic techniques, such as asymmetric hydrogenation or chiral resolution methods, are often employed to achieve high enantiomeric purity. These methods are essential for ensuring that the compound exhibits the desired biological activity without unwanted side effects.

Recent advancements in computational chemistry have also played a significant role in studying (2S)-1-(5-bromo-2-chlorophenyl)propan-2-amine. Molecular modeling and docking studies can provide insights into how this compound might bind to its target proteins, helping researchers predict its biological activity and optimize its design. These computational approaches are increasingly integrated into drug discovery pipelines, complementing traditional experimental methods.

In addition to its potential as an enzyme inhibitor, (2S)-1-(5-bromo-2-chlorophenyl)propan-2-amine may also exhibit other biological activities. For instance, its structural similarity to known pharmacologically active compounds suggests that it could interact with receptors or ion channels involved in neurotransmission or immune responses. Further research is needed to fully elucidate its spectrum of biological effects and explore its therapeutic potential.

The development of new pharmaceuticals is a complex and multidisciplinary endeavor that requires collaboration between chemists, biologists, pharmacologists, and clinicians. The study of compounds like (2S)-1-(5-bromo-2-chlorophenyl)propan-2-amine contributes to the broader effort to understand disease mechanisms and identify new treatment strategies. As research progresses, this compound may emerge as a key player in the development of novel therapeutics for various human diseases.

The safety and efficacy of any potential drug must be rigorously evaluated through preclinical and clinical studies before it can be approved for medical use. While (2S)-1-(5-bromo-2-chlorophenyl)propan-2-amine shows promise in initial laboratory investigations, further testing is necessary to assess its toxicity profile, pharmacokinetics, and therapeutic benefits. These studies will provide critical data for determining whether this compound has the potential to become a viable therapeutic option.

In conclusion, (2S)-1-(5-bromo-2-chlorophenyl)propan-2-amine (CAS No. 1336287-70-7) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it an attractive candidate for further investigation. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new treatments.